6-[1,2,3]Triazol-1-yl-pyridin-2-ylamine

• Molecular Formula: C7H7N5
• Molecular Weight: 161.16 g/mol
• IUPAC Name: 6-(triazol-1-yl)pyridin-2-amine
• InChI: InChI=1S/C7H7N5/c8-6-2-1-3-7(10-6)12-5-4-9-11-12/h1-5H,(H2,8,10)
• InChI Key: XAIWEGTUQDXZGB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC(=C1)N2C=CN=N2)N

Description

6-[1,2,3]Triazol-1-yl-pyridin-2-ylamine is a heterocyclic compound featuring a pyridine ring substituted with an amine group at position 2 and a 1,2,3-triazole moiety at position 5. The 1,2,3-triazole ring is a five-membered aromatic system with three nitrogen atoms, known for its metabolic stability, hydrogen-bonding capacity, and versatility in medicinal chemistry . This compound’s structure enables interactions with biological targets such as enzymes or receptors, making it a candidate for drug development.

Comparison with Similar Compounds

Structural Analogues

The 1,2,3-triazole moiety is widely incorporated into diverse scaffolds. Key analogues include:

Compound Class	Example Structures (Figure Ref.)	Key Structural Features	Biological Activity
Chromene/Coumarin	Derivatives 1–6 (Fig. 1, 2)	Triazole fused with chromene/coumarin cores	Anticancer, antimicrobial
Quinoline/Quinolone	Derivatives 26–34 (Fig. 6)	Triazole linked to quinoline/quinolone	Antiproliferative (e.g., A549 cells)
Podophyllotoxin	Derivatives 19–25 (Fig. 5)	Triazole conjugated to podophyllotoxin	Cytotoxic, topoisomerase II inhibition
Nucleoside	Derivatives 54–57 (Fig. 9)	Triazole-modified nucleosides	Antiviral, anticancer
Steroid	Derivatives 58–62 (Fig. 10)	Triazole integrated into steroid skeletons	Anti-inflammatory, antiproliferative

Anticancer Activity

• Podophyllotoxin-triazole hybrids (e.g., 19–25): Exhibit IC50 values in the nanomolar range against lung (A549) and breast (MCF-7) cancer cells, attributed to dual topoisomerase inhibition and microtubule disruption .
• Steroid-triazole derivatives (e.g., 62a) : Show IC50 = 3.53 µM against A549 cells, comparable to celastrol (IC50 = 3.02 µM) .
• Quinoline-triazoles (e.g., 26–34): Demonstrate broad-spectrum antiproliferative activity (IC50: 0.97–54.94 µM) via EGFR phosphorylation inhibition .

Key Difference : The pyridine-2-amine core in 6-[1,2,3]Triazol-1-yl-pyridin-2-ylamine may enhance kinase or receptor targeting due to its planar aromatic system, contrasting with the steroidal or alkaloid-like frameworks of other analogues.

Structure-Activity Relationships (SAR)

• Triazole Necessity : In some steroid derivatives (e.g., 62a), removing the triazole moiety minimally affects activity, suggesting it may act as a linker rather than a pharmacophore .
• Substituent Effects: Electron-withdrawing groups (e.g., -CF3) on triazole-containing quinolines improve antiproliferative potency by enhancing target binding .
• Hybrid Design : Conjugating triazoles with bioactive scaffolds (e.g., podophyllotoxin) synergizes mechanisms of action, reducing drug resistance .

Implication for 6-[1,2,3]Triazol-1-yl-pyridin-2-ylamine : The amine group at position 2 may participate in hydrogen bonding with biological targets, while the triazole at position 6 could modulate solubility or stability.